CALCIUM SILICON

Specification

• CAS No.: 12638-76-5
• Molecular Formula: C5H11NO2
• Molecular Weight: 0

Introduction

Production and Industrial Processing

Manufacturing Methods

Calcium silicon is commercially produced through high-temperature reactions between elemental calcium and silicon. The manufacturing process typically involves heating the reactants to temperatures above 1000°C under controlled atmospheric conditions to ensure proper bonding and structural formation. Industrial-scale production employs specialized furnaces that can maintain these high temperatures while managing the reactive nature of the constituent elements. The process parameters, including temperature profiles, reaction times, and cooling rates, are carefully controlled to achieve the desired composition and physical characteristics of the final product. Quality control measures throughout the production process ensure that the calcium silicon meets industry specifications for chemical composition, particle size distribution, and physical form, which are critical factors affecting its performance in subsequent applications.

Physical Forms and Processing

Calcium silicon is available in various physical forms to suit different application methods in the steel and iron industries. Common size specifications include powder granules (0-3mm, 0.5-2mm, 1-3mm) for precise addition and rapid dissolution, as well as larger lumps (10-50mm, 10-80mm, 10-100mm) for applications requiring slower dissolution rates. Specialized forms such as calcium silicon cored wire have been developed for controlled addition to molten metal, offering precise dosing capabilities and improved reaction efficiency. The processing of calcium silicon into these various forms involves crushing, grinding, screening, and sometimes agglomeration techniques, all carefully controlled to maintain product integrity and minimize contamination. The ability to produce calcium silicon in these diverse forms allows manufacturers to optimize its use in different metallurgical processes, enhancing both operational efficiency and final product quality.

Physical and Chemical Properties

Chemical Reactivity

Calcium silicon exhibits strong chemical reactivity, particularly with oxygen and sulfur, making it an excellent deoxidizer and desulfurizer in metallurgical applications. Both calcium and silicon have strong affinities for oxygen, with calcium demonstrating particularly strong oxygen-binding properties that enable effective removal of oxygen from molten metals. When added to molten steel, calcium silicon undergoes a strong exothermic reaction, during which calcium volatilizes into calcium vapor that mechanically stirs the molten metal, facilitating the agglomeration and flotation of non-metallic inclusions. This chemical behavior improves metal cleanliness by transforming harmful oxide inclusions into more benign forms with modified shapes and compositions. Additionally, calcium's strong affinity for sulfur enables calcium silicon to effectively reduce sulfur content in steel, contributing to improved mechanical properties and performance characteristics of the final metal products.

Industrial Applications

Steel Industry Applications

In the steel industry, calcium silicon serves primarily as a deoxidizer, desulfurizer, and inclusion modifier, contributing significantly to the production of high-quality steel grades. When introduced into molten steel, calcium silicon efficiently removes dissolved oxygen, reducing the risk of porosity and improving the steel's mechanical properties. The material's unique ability to modify the shape and composition of non-metallic inclusions enhances steel cleanliness and improves machinability, surface quality, and mechanical properties of the final product. Modern steelmaking operations employ calcium silicon in secondary refining processes to achieve very low levels of oxygen and sulfur, which are essential for producing high-performance steels for demanding applications. Specific steel types benefiting from calcium silicon treatment include rail steel, low carbon steel, stainless steel, and various special alloys including nickel-based and titanium-based compositions. Additionally, calcium silicon can function as a temperature-gaining agent in converter steel making operations, providing both chemical and thermal benefits to the process.

Specialized Applications

Calcium silicon has found increasing use in specialized metallurgical applications where precise control of metal chemistry and inclusion characteristics is critical to product performance. In the production of ultra-clean steels for demanding applications such as bearing steels, tire cord, and pipeline steels, calcium silicon treatment helps achieve the stringent cleanliness requirements by modifying oxide inclusions into forms that are less detrimental to fatigue properties. Advanced high-strength steels (AHSS) for automotive applications benefit from calcium silicon treatment through improved formability resulting from controlled inclusion characteristics. In the manufacturing of special alloys, including nickel-based superalloys and titanium alloys for aerospace applications, calcium silicon serves as an effective alternative to aluminum for final deoxidation, contributing to enhanced performance characteristics of these high-value materials. The versatility of calcium silicon in addressing various metallurgical challenges across different material systems underscores its importance as a key performance-enhancing additive in modern materials engineering.

Market and Economic Aspects

Supply Chain and Availability

The global calcium silicon market features established supply chains with significant production capacity to meet industrial demand. Major suppliers can produce approximately 3,000 metric tons of calcium silicon per month, with standard minimum order quantities of 20 metric tons, indicating the industrial scale of this material's production and consumption. Calcium silicon is typically packaged in 25kg bags or 1-metric ton bulk bags, with packaging options customizable according to client requirements. The delivery timeline for calcium silicon is generally within 10 days after receiving payment, reflecting efficient supply chain management and production capabilities. Market availability encompasses various grades and physical forms, including standard alloys with different calcium-to-silicon ratios and specialized products such as calcium silicon cored wire for specific application methods. This robust supply infrastructure ensures reliable access to calcium silicon for metallurgical operations worldwide, supporting consistent quality and performance in steel and cast iron production.